4-benzhydryl-N-butylpiperazine-1-carboxamide
Description
4-benzhydryl-N-butylpiperazine-1-carboxamide (BBPC) is a synthetic compound that has recently been studied for its potential applications in the scientific research field. BBPC has a wide range of applications in the field of biochemistry and physiology, due to its unique chemical structure and properties. It has been used in a variety of laboratory experiments, as well as in the development of new drugs and therapies.
Scientific Research Applications
Antimicrobial Properties
4-benzhydryl-N-butylpiperazine-1-carboxamide: exhibits moderate antibacterial and antifungal activities. Researchers have investigated its potential as an antimicrobial agent against various microorganisms . Further studies could explore its efficacy against specific pathogens.
Building Block for Drug Synthesis
Piperazine derivatives, including this compound, serve as valuable building blocks in organic synthesis. They play a crucial role in creating novel compounds such as amides, sulphonamides, Mannich bases, Schiff’s bases, and more. Researchers utilize these derivatives to design drugs with diverse biological activities, including antibacterial, antifungal, anticancer, antiparasitic, antihistamine, and antidepressant properties .
Conformational Flexibility in Drug Design
Due to its conformational flexibility, the piperazine ring in this compound can interact favorably with macromolecules. Researchers exploit this property for drug discovery. The incorporation of piperazine rings allows easy modification, proper alkalinity, water solubility, and the formation of hydrogen bonds, making it an attractive strategy for designing new therapeutic agents .
Synthetic Approaches to Piperazine Derivatives
Researchers have explored synthetic methods for creating piperazine-based compounds. These approaches involve assembly, decoration, and reactivity of piperazine or its building blocks. Understanding these methods aids in designing potent anti-tubercular agents and other pharmaceuticals .
Crystallographic Studies
Single crystal X-ray diffraction analysis has confirmed the structures of related piperazine derivatives. For instance, the compound tert-butyl 4-(2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate (an ester derivative) and tert-butyl 4-(2-hydrazino-2-oxoethyl)piperazine-1-carboxylate (a hydrazide derivative) were characterized using this technique. Such studies provide insights into molecular conformations and intermolecular interactions .
properties
IUPAC Name |
4-benzhydryl-N-butylpiperazine-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29N3O/c1-2-3-14-23-22(26)25-17-15-24(16-18-25)21(19-10-6-4-7-11-19)20-12-8-5-9-13-20/h4-13,21H,2-3,14-18H2,1H3,(H,23,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QRGYLEAVFDZUPV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)N1CCN(CC1)C(C2=CC=CC=C2)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501323412 |
Source
|
| Record name | 4-benzhydryl-N-butylpiperazine-1-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501323412 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
351.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
5 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID49672000 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
681801-59-2 |
Source
|
| Record name | 4-benzhydryl-N-butylpiperazine-1-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501323412 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-butyl-4-(diphenylmethyl)piperazine-1-carboxamide | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/N426J8B4NS | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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